Cas no 2227905-28-2 (methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227905-28-2
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5795121
• PubChem ID: 165971263
• Update Time: 2025-10-17

methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2227905-28-2
• methyl 5-[(1R)-1-hydroxyethyl]-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1777809
• methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C8H12N2O3/c1-5(11)7-4-6(8(12)13-3)9-10(7)2/h4-5,11H,1-3H3/t5-/m1/s1
• InChI Key： QSBTZMJYNASBFX-RXMQYKEDSA-N
• SMILES： O[C@H](C)C1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(1R)-1-Hydroxyethyl-1-Methyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate, identified by the CAS number 2227905-28-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design.

The structure of methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate comprises a pyrazole ring substituted with a hydroxyethyl group at position 5 and a methyl group at position 3. The stereochemistry at the hydroxyethyl group is specified as (1R), indicating a specific spatial arrangement that may influence the compound's properties and interactions. This stereochemical specificity is crucial in pharmaceutical applications, where the spatial arrangement of substituents can significantly affect bioavailability and efficacy.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors, making them valuable leads in drug discovery. For instance, research has shown that certain pyrazole-containing compounds exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The presence of hydroxyl and methyl groups in the structure of methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate suggests that it may participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding.

In terms of synthesis, methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate can be prepared through a variety of methods, including condensation reactions and enzymatic catalysis. One notable approach involves the use of chiral catalysts to achieve high enantioselectivity, ensuring the formation of the desired (R)-enantiomer. This method not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable and environmentally friendly chemical processes.

The physical properties of this compound, such as its melting point, solubility, and stability, are critical for its application in pharmaceutical formulations. Recent investigations have demonstrated that methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate exhibits good solubility in organic solvents and moderate stability under physiological conditions. These properties make it a promising candidate for further exploration in preclinical studies.

From a biological standpoint, this compound has shown potential as an anti-inflammatory agent. Studies conducted on cellular models have indicated that it can inhibit the production of pro-inflammatory cytokines, suggesting its role in modulating immune responses. Additionally, preliminary toxicity studies have revealed that it exhibits low cytotoxicity against normal cells, which is a favorable attribute for therapeutic agents.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate. Molecular docking studies have revealed that it can bind effectively to target proteins through a combination of hydrogen bonding and hydrophobic interactions. These findings underscore its potential as a lead compound for drug development.

In conclusion, methyl 5-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No: 2227905-28-2) represents a valuable addition to the arsenal of pyrazole derivatives with promising therapeutic potential. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a compelling candidate for further research and development in the pharmaceutical industry.